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Compound of Interest

Compound Name: CCT241533 hydrochloride

CAS No.: 1431697-96-9

Cat. No.: B606546

Get Quote

Technical Support Center: CCT241533
Hydrochloride
Welcome to the technical support center for CCT241533 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in optimizing

their experiments using this potent and selective Chk2 inhibitor. Here you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and visual aids to streamline your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for CCT241533 hydrochloride?

A1: CCT241533 hydrochloride is a potent and selective ATP-competitive inhibitor of

Checkpoint Kinase 2 (Chk2), a key serine/threonine kinase in the DNA damage response

(DDR) pathway.[1][2][3] It binds to the ATP pocket of Chk2, preventing its kinase activity.[1][4]

Upon DNA double-strand breaks, Chk2 is activated by Ataxia Telangiectasia Mutated (ATM)

kinase.[3][4] Activated Chk2 then phosphorylates downstream targets to initiate cell cycle
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arrest, facilitate DNA repair, or induce apoptosis if the damage is beyond repair.[3][4]

CCT241533 blocks these downstream events by inhibiting Chk2.[4][5]

Q2: How should I dissolve and store CCT241533 hydrochloride?

A2: Proper dissolution and storage are critical for maintaining the compound's activity.

Stock Solutions: For in vitro experiments, it is recommended to prepare stock solutions in

fresh, anhydrous DMSO.[2] CCT241533 hydrochloride is soluble in DMSO at

concentrations up to 100 mM.[6] For aqueous solutions, it is soluble up to 10 mM in water

with gentle warming.[6]

Storage: The lyophilized powder should be stored at -20°C for up to 3 years.[2][7] Stock

solutions in DMSO can be stored at -80°C for up to one year or at -20°C for up to one month.

[2][5][7] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[5][7]

Q3: What is a typical working concentration for CCT241533 in cell culture experiments?

A3: The optimal concentration of CCT241533 hydrochloride will vary depending on the cell

line and the specific experimental endpoint. However, a general starting range for cellular use

is between 500 nM and 5 µM.[8] For mechanistic studies, concentrations that inhibit Chk2

biomarkers (like pS516) but are non-toxic are recommended.[4] Full inhibition of Chk2

autophosphorylation at S516 in cell lines like HT-29 and HeLa has been observed at

concentrations of 1 µM and higher.[4]

Q4: Does CCT241533 have off-target effects?

A4: While CCT241533 is highly selective for Chk2 over the related kinase Chk1 (approximately

80-fold selectivity), it can inhibit other kinases at higher concentrations.[1][4] A kinase screen at

a concentration of 1 µM showed that CCT241533 could inhibit other kinases such as PHK,

MARK3, GCK, and MLK1 by more than 80%.[3][8] It is crucial to perform dose-response

experiments to find the optimal concentration that is selective for Chk2 in your specific

experimental setup.[3]
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Issue Possible Cause Suggested Solution

No or weak inhibition of Chk2

activity.

Compound Degradation:

Improper storage or repeated

freeze-thaw cycles of the stock

solution.

Prepare fresh stock solutions

in anhydrous DMSO and

aliquot for single use. Store as

recommended (-80°C for long-

term).[2][5][7]

Low Inhibitor Concentration:

The concentration used is

insufficient for your specific cell

line or assay.

Perform a dose-response

experiment to determine the

optimal IC50 value in your

system. A broad range from 1

nM to 10 µM is a good starting

point.[3]

Cell Line Resistance: The

chosen cell line may have a

deficient Chk2 pathway or

intrinsic resistance

mechanisms.

Verify the expression and

activation of Chk2 in your cell

line using a positive control

(e.g., a cell line with a known

functional Chk2 pathway).[3][4]

High cytotoxicity observed in

control cells.

High Inhibitor Concentration:

The concentration used may

be too high, leading to off-

target effects or general

cellular stress.

Perform a dose-response

curve to determine the GI50

(50% growth inhibition) and

work at concentrations below

this for mechanistic studies.[4]

[9]

Solvent Toxicity: The final

concentration of the solvent

(e.g., DMSO) in the cell culture

medium may be toxic.

Ensure the final solvent

concentration is below the

toxic threshold for your cell line

(typically <0.1% for DMSO).[9]

Inconsistent results between

experiments.

Cell Passage Number: Using

cells with a high passage

number can lead to genetic

drift and altered cellular

responses.

Use cells with a consistent and

low passage number for all

experiments.[9]

Reagent Variability:

Inconsistent preparation of

Prepare fresh dilutions for

each experiment from a
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CCT241533 hydrochloride

dilutions.

validated stock solution.

Data Presentation: CCT241533 Hydrochloride
Activity
Table 1: In Vitro Potency and Selectivity

Target IC50 (nM) Ki (nM)
Selectivity (fold vs.
Chk1)

Chk2 3[1][5][6] 1.16[1][5] -

Chk1 190 - 245[1][4] - ~63-82

Table 2: Cellular Activity in Different Human Cancer Cell Lines

Cell Line Cytotoxicity (GI50 in µM) Full pS516 Inhibition (µM)

HT-29 1.7[1][4] 1[4]

HeLa 2.2[1][4] ≥0.5[4]

MCF-7 5.1[1] Not specified

Experimental Protocols
Protocol 1: Western Blot Analysis of Chk2
Phosphorylation
This protocol is to assess the inhibition of DNA damage-induced Chk2 autophosphorylation at

Serine 516.

Cell Seeding: Seed cells (e.g., HT-29 or HeLa) in 6-well plates and allow them to adhere

overnight.
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Pre-treatment with CCT241533: Pre-incubate the cells with varying concentrations of

CCT241533 hydrochloride (e.g., 0.1 µM to 10 µM) or vehicle control (DMSO) for 1 hour.[4]

Induction of DNA Damage: Add a DNA-damaging agent (e.g., 50 µM etoposide) to the media

and incubate for a further 5 hours.[4]

Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with

protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-

polyacrylamide gel. After electrophoresis, transfer the proteins to a nitrocellulose or PVDF

membrane.

Antibody Incubation:

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with a primary antibody specific for phospho-Chk2 (Ser516)

overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped

and re-probed with an antibody against total Chk2 or a loading control like GAPDH.

Protocol 2: Cell Viability (SRB) Assay
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This protocol measures cell density based on the measurement of cellular protein content.

Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach

overnight.

Compound Treatment: Treat the cells with a range of concentrations of CCT241533
hydrochloride. Include a vehicle-only control.

Incubation: Incubate the plates for the desired period (e.g., 96 hours).[4]

Cell Fixation: Gently remove the culture medium and fix the cells by adding 100 µL of cold

10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

Washing: Wash the plates five times with slow-running tap water and allow them to air dry

completely.

Staining: Add 50 µL of 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid to each

well and incubate at room temperature for 30 minutes.

Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound

dye. Allow the plates to air dry.

Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize

the protein-bound dye.

Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

Data Analysis: Calculate the GI50 value, which is the concentration of the compound that

inhibits cell growth by 50%.

Visualizations
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Caption: CCT241533 inhibits Chk2 autophosphorylation and activation.
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Western Blot Workflow for Chk2 Inhibition
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Caption: Workflow for assessing CCT241533 effect on Chk2 phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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